
Essential Safety and Operational Guide for
Handling Methyl 2-(sulfamoylmethyl)benzoate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
Methyl 2-

(sulfamoylmethyl)benzoate

Cat. No.: B053720 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential safety and logistical information for

handling Methyl 2-(sulfamoylmethyl)benzoate (CAS Number: 112941-26-1). Adherence to

these procedures is critical for minimizing risk and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 2-(sulfamoylmethyl)benzoate is classified as harmful if swallowed and causes serious

eye irritation. It may also cause skin and respiratory irritation.[1] Therefore, stringent adherence

to PPE protocols is mandatory.

Recommended Personal Protective Equipment:

Eye Protection: Chemical splash-resistant safety glasses or goggles with side protection are

essential. In situations with a higher risk of splashing, a face shield should also be worn.[1]

Hand Protection: Wear chemically resistant gloves. The specific glove material should be

selected based on the potential hazards, duration of use, and the physical conditions of the

workplace.[1]

Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin

contact.[1]
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Respiratory Protection: If working in an area with inadequate ventilation or where dust or

fumes may be generated, a suitable respirator should be worn.[1][2]

Quantitative Data Summary
The following table summarizes the key quantitative data for Methyl 2-
(sulfamoylmethyl)benzoate and a closely related compound, Methyl 2-

(aminosulfonyl)benzoate, for which more extensive data is available.

Property
Methyl 2-
(sulfamoylmethyl)benzoate

Methyl 2-
(aminosulfonyl)benzoate

CAS Number 112941-26-1 57683-71-3

Molecular Formula C₉H₁₁NO₄S C₈H₉NO₄S

Physical Form Solid Solid

Purity 98% 98% (GC)[1]

Hazard Statements

H302 (Harmful if swallowed),

H319 (Causes serious eye

irritation)

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)[1]

Signal Word Warning Warning[1]

Storage Temperature
Room temperature, sealed in a

dry, dark place

Cool, dry, well-ventilated

area[1]

Acute Toxicity (LD50) Not available
Intraperitoneal (Mouse) - 500

mg/kg[1]

Operational and Disposal Plans
Handling and Storage:

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1]
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Use only in a well-ventilated area.[1]

Minimize dust generation and accumulation.[1]

Keep the container tightly closed when not in use.[1]

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents.[1]

Disposal:

Disposal of this chemical must be in accordance with all federal, state, and local regulations.

[1]

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[1]

Dispose of the contents and container to an approved waste disposal plant.[1]

Do not allow the product to enter drains, other waterways, or soil.[1]

Emergency Procedures
First Aid Measures:

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.

[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1]

If Inhaled: Remove the person to fresh air and keep them at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[1]

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[3]

Spill Response Workflow:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://aksci.com/sds/A623_SDS.pdf
https://aksci.com/sds/A623_SDS.pdf
https://aksci.com/sds/A623_SDS.pdf
https://aksci.com/sds/A623_SDS.pdf
https://aksci.com/sds/A623_SDS.pdf
https://aksci.com/sds/A623_SDS.pdf
https://aksci.com/sds/A623_SDS.pdf
https://aksci.com/sds/A623_SDS.pdf
https://aksci.com/sds/A623_SDS.pdf
https://aksci.com/sds/A623_SDS.pdf
https://aksci.com/sds/A623_SDS.pdf
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/W268305?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram outlines the procedural steps for responding to a chemical spill of

Methyl 2-(sulfamoylmethyl)benzoate.

Immediate Actions

Assessment & Containment

Cleanup & Disposal

Follow-Up

1. Evacuate Immediate Area

2. Alert Others & Lab Supervisor

3. Remove Ignition Sources

4. Assess the Spill Size & Risk

5. Don Appropriate PPE

6. Contain the Spill

7. Clean Up Spill with Inert Material

8. Place in a Labeled Waste Container

9. Decontaminate the Area

10. Dispose of Waste

11. Report the Incident
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Click to download full resolution via product page

Caption: Workflow for a chemical spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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